1-Chloro-4-[(4-chlorophenyl)-dimethoxymethyl]benzene

• CAS No.: 6861-53-6
• Molecular Formula: C15H14Cl2O2
• Molecular Weight: 297.2 g/mol
• IUPAC Name: 1-chloro-4-[(4-chlorophenyl)-dimethoxymethyl]benzene
• InChI: InChI=1S/C15H14Cl2O2/c1-18-15(19-2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10H,1-2H3
• InChI Key: YIHFJRJJGMMPQD-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=C(C=C1)Cl)(C2=CC=C(C=C2)Cl)OC

Description

1-Chloro-4-[(4-chlorophenyl)-dimethoxymethyl]benzene is a useful research compound. Its molecular formula is C15H14Cl2O2 and its molecular weight is 297.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round bottom flask, (2 g) 4,4′-dichlorobenzophenone in 4 ml methanol was taken. (1.75 ml) (2 equiv.) tri-methyl orthoformate was added into the reaction mixture and stirred at 25-30° C. Then 0.04 ml perchloric acid (as a catalyst) was added and refluxed for 7.5 hrs. After completion of the reaction ethyl acetate and NaHCO3 solution were added and stirred for 10 min. Then layers were separated and washed the organic layer with water. Dry it over sodium sulfate. Concentrate it on rotavapor to obtain yellow colored liquid product